Cas no 64750-89-6 (2-Butenoic acid, 4,4,4-trifluoro-3-methyl-, ethyl ester, (Z)-)

The compound 2-Butenoic acid, 4,4,4-trifluoro-3-methyl-, ethyl ester, (Z)- is a fluorinated unsaturated ester with notable applications in organic synthesis and pharmaceutical intermediates. Its (Z)-configuration ensures stereochemical specificity, making it valuable for controlled reactions. The trifluoromethyl group enhances electrophilic reactivity and metabolic stability, while the ethyl ester moiety improves solubility and processing in synthetic workflows. This compound is particularly useful in the preparation of fluorinated analogs of bioactive molecules, leveraging its structural features for enhanced binding or stability. Its well-defined purity and consistent performance make it a reliable choice for research and industrial applications requiring precise fluorinated building blocks.

2-Butenoic acid, 4,4,4-trifluoro-3-methyl-, ethyl ester, (Z)- structure

64750-89-6 structure

Product Name:2-Butenoic acid, 4,4,4-trifluoro-3-methyl-, ethyl ester, (Z)-

CAS No:64750-89-6

MF:C₇H₉F₃O₂

MW:182.140372991562

CID:4100947

PubChem ID:5702870

Update Time:2025-11-02

2-Butenoic acid, 4,4,4-trifluoro-3-methyl-, ethyl ester, (Z)- Chemical and Physical Properties

Names and Identifiers

- 2-Butenoic acid, 4,4,4-trifluoro-3-methyl-, ethyl ester, (Z)-
- 2-Butenoic acid, 4,4,4-trifluoro-3-methyl-, ethyl ester, (2Z)-
- 4-amino-2-thioxo-3-p-tolyl-2,3-dihydro-thiazole-5-carboxylicacidanilide
- ethyl (2Z)-4,4,4-trifluoro-3-methylbut-2-enoate
- SCHEMBL5704767
- EN300-1460201
- AKOS005063594
- (Z)-4,4,4-Trifluoro-3-methyl-but-2-enoic acid ethyl ester
- ethyl (Z)-4,4,4-trifluoro-3-methylbut-2-enoate
- Ethyl 3-(trifluoromethyl)crotonate
- MFCD00040846
- ethyl 3-trifluoromethylcrotonate
- 24490-03-7
- Ethyl (3-trifluoromethyl)crotonate
- 64750-89-6
- Inchi： 1S/C7H9F3O2/c1-3-12-6(11)4-5(2)7(8,9)10/h4H,3H2,1-2H3/b5-4-
- InChI Key： OSZLARYVWBUKTG-PLNGDYQASA-N
- SMILES： C(OCC)(=O)/C=C(/C)\C(F)(F)F

Computed Properties

Exact Mass: 182.05546401Da
Monoisotopic Mass: 182.05546401Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 26.3Å²

2-Butenoic acid, 4,4,4-trifluoro-3-methyl-, ethyl ester, (Z)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1460201-0.05g	ethyl (2Z)-4,4,4-trifluoro-3-methylbut-2-enoate	64750-89-6	95%	0.05g	$168.0	2023-06-06
Enamine	EN300-1460201-0.1g	ethyl (2Z)-4,4,4-trifluoro-3-methylbut-2-enoate	64750-89-6	95%	0.1g	$252.0	2023-06-06
Enamine	EN300-1460201-0.25g	ethyl (2Z)-4,4,4-trifluoro-3-methylbut-2-enoate	64750-89-6	95%	0.25g	$361.0	2023-06-06
Enamine	EN300-1460201-0.5g	ethyl (2Z)-4,4,4-trifluoro-3-methylbut-2-enoate	64750-89-6	95%	0.5g	$569.0	2023-06-06
Enamine	EN300-1460201-1.0g	ethyl (2Z)-4,4,4-trifluoro-3-methylbut-2-enoate	64750-89-6	95%	1g	$728.0	2023-06-06
Enamine	EN300-1460201-2.5g	ethyl (2Z)-4,4,4-trifluoro-3-methylbut-2-enoate	64750-89-6	95%	2.5g	$1428.0	2023-06-06
Enamine	EN300-1460201-5.0g	ethyl (2Z)-4,4,4-trifluoro-3-methylbut-2-enoate	64750-89-6	95%	5g	$2110.0	2023-06-06
Enamine	EN300-1460201-10.0g	ethyl (2Z)-4,4,4-trifluoro-3-methylbut-2-enoate	64750-89-6	95%	10g	$3131.0	2023-06-06
1PlusChem	1P01GVSO-50mg	2-Butenoic acid, 4,4,4-trifluoro-3-methyl-, ethyl ester, (Z)-	64750-89-6	95%	50mg	$262.00	2024-04-22
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